Cas no 95840-73-6 (2-Phenyl-1,4-butanediol)

2-Phenyl-1,4-butanediol structure
2-Phenyl-1,4-butanediol structure
Product Name:2-Phenyl-1,4-butanediol
CAS No:95840-73-6
MF:C10H14O2
MW:166.216963291168
CID:751650
PubChem ID:12648498
Update Time:2024-03-01

2-Phenyl-1,4-butanediol Chemical and Physical Properties

Names and Identifiers

    • 1,4-Butanediol, 2-phenyl-, (R)-
    • 2-Phenyl-1,4-butanediol
    • 1,4-Butanediol, 2-phenyl-
    • BVDKYMGISZDCIY-UHFFFAOYSA-N
    • Inchi: 1S/C10H14O2/c11-7-6-10(8-12)9-4-2-1-3-5-9/h1-5,10-12H,6-8H2
    • InChI Key: BVDKYMGISZDCIY-UHFFFAOYSA-N
    • SMILES: OCC(C1C=CC=CC=1)CCO

Computed Properties

  • Exact Mass: 166.099379685g/mol
  • Monoisotopic Mass: 166.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • XLogP3: 1
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